Cas no 132362-42-6 (10-Hydroxyneoline)

• Product Name: 10-Hydroxyneoline
• CAS No: 132362-42-6
• MF: C₂₄H₃₉NO₇
• MW: 453.568968057632
• CID: 1080607
• PubChem ID: 139600678
• Update Time: 2025-08-05

10-Hydroxyneoline Chemical and Physical Properties

Names and Identifiers

• 10-Hydroxyneoline
• [ "" ]
• 132362-42-6

• Inchi： 1S/C24H39NO7/c1-5-25-10-21(11-30-2)7-6-14(26)24-19(21)17(32-4)15(20(24)25)22(28)9-13(31-3)12-8-23(24,29)18(22)16(12)27/h12-20,26-29H,5-11H2,1-4H3
• InChI Key： COLAMBKEZAEWGO-UHFFFAOYSA-N
• SMILES： OC12CC3C(CC(C1C3O)(C1C(C3C4(COC)CCC(C23C1N(CC)C4)O)OC)O)OC

Computed Properties

• Exact Mass: 453.27265258g/mol
• Monoisotopic Mass: 453.27265258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.3 g/l) (25 º C),

10-Hydroxyneoline Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids

Additional information on 10-Hydroxyneoline

Introduction to 10-Hydroxyneoline (CAS No: 132362-42-6)

10-Hydroxyneoline, identified by the Chemical Abstracts Service Number (CAS No) 132362-42-6, is a significant compound in the realm of pharmaceutical chemistry and natural product research. This heterocyclic alkaloid derivative has garnered attention due to its unique structural properties and potential biological activities. Structurally, 10-Hydroxyneoline belongs to the neoline family, characterized by a benzophenanthridine core with hydroxyl substitutions that modulate its pharmacological profile.

The synthesis and isolation of 10-Hydroxyneoline have been subjects of extensive academic investigation. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging modern techniques such as catalytic hydrogenation and enzymatic modifications. These advancements not only enhance the accessibility of the compound but also contribute to a deeper understanding of its molecular interactions.

In recent years, 10-Hydroxyneoline has been studied for its potential therapeutic applications. Preliminary in vitro studies suggest that it may exhibit anti-inflammatory and analgesic properties, making it a promising candidate for further clinical development. The presence of the hydroxyl group in its structure is particularly noteworthy, as it can influence binding affinity to biological targets, including enzymes and receptors.

One of the most compelling aspects of 10-Hydroxyneoline is its structural similarity to other bioactive alkaloids found in traditional medicinal plants. This similarity has prompted researchers to investigate its role in natural product chemistry and ethnopharmacology. By comparing 10-Hydroxyneoline with related compounds, scientists aim to uncover novel pharmacophores that could inspire the design of next-generation therapeutics.

The pharmacokinetic behavior of 10-Hydroxyneoline is another area of active research. Studies indicate that it may exhibit moderate solubility in water and lipids, suggesting potential for oral and parenteral administration. Understanding these pharmacokinetic properties is crucial for optimizing drug delivery systems and ensuring efficacy in clinical settings.

Moreover, the role of 10-Hydroxyneoline in modulating cellular signaling pathways has been explored. Research suggests that it may interact with intracellular receptors and second messenger systems, potentially influencing processes such as apoptosis and oxidative stress. These findings open up avenues for investigating its utility in treating conditions associated with dysregulated cellular communication.

The analytical characterization of 10-Hydroxyneoline has been refined through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide high-resolution structural elucidation, enabling researchers to confirm the identity and purity of the compound. Additionally, high-performance liquid chromatography (HPLC) has been employed for quantitative analysis, ensuring consistency in experimental outcomes.

Future directions in 10-Hydroxyneoline research include exploring its potential as a scaffold for drug discovery. By modifying its core structure or appending functional groups, scientists aim to enhance its bioactivity and selectivity. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

The ecological significance of 10-Hydroxyneoline cannot be overlooked. It is produced by certain plant species, which underscores the importance of preserving biodiversity hotspots where such compounds are found. Conservation efforts alongside synthetic biology approaches could ensure a sustainable supply of this valuable natural product.

In conclusion, 10-Hydroxyneoline (CAS No: 132362-42-6) represents a fascinating compound with diverse applications in pharmaceuticals and natural product science. Its unique structural features, coupled with promising biological activities, make it a cornerstone in ongoing research efforts. As scientific methodologies continue to evolve, the potential of 10-Hydroxyneoline is likely to expand, offering new insights into disease treatment and drug development.